Cas no 2229432-42-0 (4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229432-42-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6327136
• PubChem ID: 165612269
• Update Time: 2025-05-20

4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid
• 2229432-42-0
• EN300-1762153

• Inchi： 1S/C15H17NO2/c1-2-11-3-5-12(6-4-11)15(14(17)18)9-7-13(16)8-10-15/h1,3-6,13H,7-10,16H2,(H,17,18)
• InChI Key： RQTHIQPMJWRISJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C#C)=CC=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid

Exploring the Potential of 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229432-42-0) in Modern Research

In the ever-evolving landscape of chemical research, 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229432-42-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines an ethynylphenyl group with a cyclohexane carboxylic acid backbone, offering versatile applications in medicinal chemistry, material science, and beyond. Researchers are particularly drawn to its potential as a building block for drug discovery and bioconjugation, given its reactive amino and ethynyl functionalities.

The growing demand for highly functionalized organic compounds in pharmaceutical intermediates has placed 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid under the spotlight. Its CAS number 2229432-42-0 is frequently searched in academic databases, reflecting its relevance in peptide synthesis and small-molecule probes. Recent studies highlight its role in designing targeted therapies, especially in the context of cancer research and neurological disorders, where its ability to modulate protein-protein interactions is being explored.

From an industrial perspective, the compound’s ethynyl group enables click chemistry applications, a hot topic in biomaterials engineering. This aligns with the surge in interest around bioorthogonal reactions, a keyword dominating Google Scholar and PubMed queries. The carboxylic acid moiety further enhances its utility in polymer modification and surface functionalization, making it a candidate for smart materials development.

Environmental and green chemistry advocates are also investigating CAS 2229432-42-0 due to its potential for sustainable synthesis. Questions like “How to optimize the yield of 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid?” or “Solubility of ethynylphenyl derivatives in aqueous media” are trending in research forums, underscoring the need for eco-friendly protocols. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being tested to improve its production efficiency.

In the realm of computational chemistry, 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid serves as a model for molecular docking studies. Its rigid cyclohexane core and flexible side chains provide insights into conformational dynamics, a frequently searched term in AI-driven drug design platforms. Researchers are leveraging machine learning to predict its ADMET properties, addressing queries like “Bioavailability of amino-cyclohexane derivatives” that dominate academic search engines.

As the scientific community continues to unravel the potential of CAS 2229432-42-0, collaborations between academia and industry are accelerating. Its inclusion in high-throughput screening libraries and combinatorial chemistry workflows highlights its adaptability. With patent filings related to its derivatives on the rise, 4-amino-1-(4-ethynylphenyl)cyclohexane-1-carboxylic acid is poised to remain a keystone molecule in cutting-edge research.